1-(4-Methyl-5-vinylpyridin-2-yl)azepane

• CAS No.: 1355196-98-3
• Molecular Formula: C14H20N2
• Molecular Weight: 216.32 g/mol
• IUPAC Name: 1-(5-ethenyl-4-methylpyridin-2-yl)azepane
• InChI: InChI=1S/C14H20N2/c1-3-13-11-15-14(10-12(13)2)16-8-6-4-5-7-9-16/h3,10-11H,1,4-9H2,2H3
• InChI Key: HWHPERZQGFICFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C=C)N2CCCCCC2

Description

1-(4-Methyl-5-vinylpyridin-2-yl)azepane is a heterocyclic compound that contains both a pyridine and an azepane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Methyl-5-vinylpyridin-2-yl)azepane typically involves the reaction of 4-methyl-5-vinylpyridine with an appropriate azepane precursor under controlled conditions. The reaction may require the use of catalysts and specific solvents to achieve the desired product with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

1-(4-Methyl-5-vinylpyridin-2-yl)azepane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The vinyl group and the pyridine ring can participate in substitution reactions with various reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Halogenating agents, nucleophiles, and electrophiles can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine N-oxides, while reduction can produce various hydrogenated derivatives .

Scientific Research Applications

1-(4-Methyl-5-vinylpyridin-2-yl)azepane has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in the study of biological systems and interactions.

Industry: Used in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 1-(4-Methyl-5-vinylpyridin-2-yl)azepane involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Piperidine: A six-membered nitrogen heterocycle commonly found in medicinal chemistry.

Pyrrolidine: A five-membered nitrogen heterocycle with similar applications.

Azepane: A seven-membered nitrogen heterocycle, similar to the azepane ring in the compound.

Uniqueness

1-(4-Methyl-5-vinylpyridin-2-yl)azepane is unique due to the presence of both a pyridine and an azepane ring, which provides distinct chemical and biological properties compared to other similar compounds .